Cas no 195053-91-9 (1H-Isoindole-1,3(2H)-dione,2-[2-[1-(triphenylmethyl)-1H-imidazol-4-yl]ethyl]-)

• Product Name: 1H-Isoindole-1,3(2H)-dione,2-[2-[1-(triphenylmethyl)-1H-imidazol-4-yl]ethyl]-
• CAS No: 195053-91-9
• MF: C₃₂H₂₅N₃O₂
• MW: 483.559807538986
• MDL: MFCD31618050
• CID: 1387571
• PubChem ID: 18779250
• Update Time: 2025-10-07

1H-Isoindole-1,3(2H)-dione,2-[2-[1-(triphenylmethyl)-1H-imidazol-4-yl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-[2-[1-(triphenylmethyl)-1H-imidazol-4-yl]ethyl]-
• 195053-91-9
• N(^tau)-trityl histamine phthalimide
• SCHEMBL5792846
• 2-(2-(1-trityl-1H-imidazol-4-yl)ethyl)isoindoline-1,3-dione

• MDL： MFCD31618050
• Inchi： 1S/C32H25N3O2/c36-30-28-18-10-11-19-29(28)31(37)35(30)21-20-27-22-34(23-33-27)32(24-12-4-1-5-13-24,25-14-6-2-7-15-25)26-16-8-3-9-17-26/h1-19,22-23H,20-21H2
• InChI Key： FBXKCZYZGMQFLZ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCC1=CN(C=N1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 483.19485
• Monoisotopic Mass: 483.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 55.2Ų

Experimental Properties

• PSA: 55.2

Additional information on 1H-Isoindole-1,3(2H)-dione,2-[2-[1-(triphenylmethyl)-1H-imidazol-4-yl]ethyl]-

Chemical Profile of 1H-Isoindole-1,3(2H)-dione,2-[2-[1-(triphenylmethyl)-1H-imidazol-4-yl]ethyl] (CAS No. 195053-91-9)

1H-Isoindole-1,3(2H)-dione,2-[2-[1-(triphenylmethyl)-1H-imidazol-4-yl]ethyl] is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural framework and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 195053-91-9, represents a confluence of isoindole and imidazole moieties, which are well-documented for their roles in various pharmacological applications.

The molecular structure of this compound features a central isoindole core substituted at the 2-position with an ethyl chain terminated by a triphenylmethyl group. This bulky substituent not only influences the electronic properties of the molecule but also contributes to its solubility and bioavailability profiles. Additionally, the presence of an imidazole ring at the 1-position of the ethyl chain further enhances its complexity and potential for interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding affinities and interactions of this compound with various biological receptors. Studies suggest that the triphenylmethyl group may serve as a hydrophobic anchor, facilitating binding to lipophilic pockets of target proteins, while the isoindole and imidazole moieties could engage in hydrogen bonding or π-stacking interactions. Such insights are crucial for designing derivatives with improved pharmacological properties.

In the realm of drug discovery, heterocyclic compounds like 1H-Isoindole-1,3(2H)-dione,2-[2-[1-(triphenylmethyl)-1H-imidazol-4-yl]ethyl] are of particular interest due to their ability to modulate multiple biological pathways. The isoindole scaffold has been implicated in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. For instance, derivatives of isoindole have shown promise in inhibiting enzymes involved in cancer cell proliferation and angiogenesis. Similarly, imidazole-based compounds are widely recognized for their role in antifungal and antiviral therapies.

The introduction of the triphenylmethyl group into the molecular structure not only enhances the steric hindrance around the binding site but also provides a platform for further functionalization. This allows chemists to tailor the compound’s properties by introducing additional substituents that can modulate its activity spectrum. For example, incorporating fluorine atoms or other electronegative groups could alter the electronic distribution within the molecule, thereby influencing its binding affinity and selectivity.

Experimental investigations have begun to uncover the pharmacological potential of this compound. Initial in vitro studies have demonstrated that 1H-Isoindole-1,3(2H)-dione,2-[2-[1-(triphenylmethyl)-1H-imidazol-4-yl]ethyl] exhibits moderate activity against certain cancer cell lines. The isoindole moiety appears to interact with DNA or RNA-binding proteins, disrupting normal cellular processes such as transcription and replication. Moreover, the imidazole ring may contribute to inhibiting kinases or other enzymes involved in signal transduction pathways critical for cancer progression.

The role of computational methods in optimizing this compound cannot be overstated. High-throughput virtual screening (HTVS) has been employed to identify potential hits from large databases of chemical compounds. By leveraging machine learning algorithms, researchers can predict binding affinities and rank candidates based on their likelihood of interacting with biological targets. This approach has significantly reduced the time and resources required for hit identification and optimization.

One particularly exciting aspect of this compound is its potential as a scaffold for developing dual-action therapeutics. The combination of an isoindole core with an imidazole moiety suggests that it might simultaneously target multiple pathways relevant to diseases such as cancer or inflammation. Such multitargeting strategies have gained traction in recent years due to their ability to provide synergistic effects and reduce the likelihood of drug resistance.

The synthesis of this compound presents both challenges and opportunities for organic chemists. The construction of the isoindole ring system requires precise control over reaction conditions to avoid unwanted side products. Additionally, introducing the triphenylmethyl group necessitates careful selection of coupling reagents and catalysts to ensure high yields and purity. Despite these challenges, advances in synthetic methodologies have made it increasingly feasible to access complex heterocyclic structures like this one.

Future research directions may focus on exploring analogs of 1H-Isoindole-1,3(2H)-dione,2-[2-[1-(triphenylmethyl)-1H-imidazol-4-yl]ethyl] that exhibit enhanced potency or selectivity. By systematically modifying substituents on the isoindole and imidazole rings, chemists can generate libraries of compounds for screening against diverse biological targets. Furthermore, incorporating bioisosteric replacements or exploring different linking strategies could lead to novel chemical entities with improved pharmacokinetic profiles.

The integration of experimental data with computational modeling will be essential in deciphering structure-activity relationships (SAR) for this class of compounds. By correlating molecular descriptors with biological responses, researchers can gain deeper insights into how structural features influence activity. These insights can then be used to guide rational design efforts aimed at developing next-generation therapeutics.

In conclusion,1H-Isoindole-1,3(2H)-dione,2-[2-[1-(triphenylmethyl) -1H-imidazol -4 -yl]ethyl] (CAS No. 195053 -91 -9) represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features , combined with preliminary evidence suggesting favorable biological activity , make it an attractive scaffold for developing new drugs . As our understanding of heterocyclic chemistry continues to evolve , compounds like this one are likely to play an increasingly important role in addressing unmet medical needs .